Cas no 1261555-98-9 (6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile)

• Product Name: 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile
• CAS No: 1261555-98-9
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 4929144
• Update Time: 2025-05-27

6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)21-10-3-1-2-9(8-10)11-4-5-13(19)20-12(11)6-7-18/h1-5,8H,6H2,(H2,19,20)
• InChI Key： HECIDRBXRCCHNN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(N)N=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

Recent Advances in the Study of 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS: 1261555-98-9)

The compound 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS: 1261555-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and pyridine-acetonitrile functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which proved to be both efficient and scalable. This advancement is critical for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile exhibits potent activity as a kinase inhibitor, particularly targeting tyrosine kinases involved in inflammatory and oncogenic pathways. In vitro studies demonstrated its ability to inhibit key signaling molecules such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential utility in treating diseases like rheumatoid arthritis and certain cancers, where dysregulated kinase activity plays a central role.

In addition to its kinase inhibitory properties, recent investigations have explored its pharmacokinetic profile. A preclinical study in rodent models highlighted its favorable bioavailability and metabolic stability, with a half-life sufficient for once-daily dosing. However, challenges remain in optimizing its selectivity to minimize off-target effects, a common issue with kinase inhibitors. Researchers are currently exploring structural modifications to enhance specificity while maintaining efficacy.

The therapeutic potential of 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile extends beyond kinase inhibition. A 2024 study in Nature Chemical Biology reported its role as a modulator of protein-protein interactions (PPIs), particularly in disrupting the binding of transcription factors involved in inflammatory responses. This dual functionality—kinase inhibition and PPI modulation—positions it as a versatile candidate for multi-target therapies, a growing trend in drug development.

Despite these promising findings, several challenges must be addressed before clinical translation. Toxicity studies have indicated dose-dependent hepatotoxicity in animal models, necessitating further optimization of the compound's safety profile. Additionally, its solubility in aqueous solutions remains suboptimal, posing formulation challenges. Researchers are investigating prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 6-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS: 1261555-98-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted pharmacological activities make it a promising candidate for treating a range of diseases. Ongoing studies aim to refine its properties, paving the way for future clinical applications. The continued exploration of this compound underscores the importance of interdisciplinary collaboration in advancing pharmaceutical innovation.